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Efficacy Data Summary

Get Quote

Overall Median Median Median
Treatment Study Type / Resoonse Duration of Progression- Overall
Regimen Population - Response Free Survival Survival
Rate (ORR)
(mDoR) (mPFS) (mOS)
Encorafenib + COLUMBUS Part 1 64% 18.6 months  14.9 months [2] 33.6
Binimetinib (7-year update, [2] months [2]
Phase Ill) [1]
Encorafenib + COLUMBUS Part 1 75% [3] 12.0 months 15.8 months [4]
Binimetinib (7-year update) - 1st [3]
Line [1]
Encorafenib + Real-World 75% 12.0 months  15.8 months [4]
Binimetinib (BECARE study, 1st
Line) [3]
Encorafenib + Real-World 77.8% 12.5 months
Binimetinib (BECARE study,
2nd Line after
Immunotherapy) [3]
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Treatment
Regimen

Vemurafenib
Monotherapy

Mechanism of Action

Study Type /
Population

COLUMBUS Part 1
(7-year update,

Phase Ill) [1]

Overall
Response
Rate (ORR)

41%

Median
Duration of
Response
(mDoR)

12.3 months
[2]

Median
Progression-
Free Survival
(mPFS)

7.3 months [2]

Median
Overall
Survival
(mQOS)

16.9
months [2]

Encorafenib and binimetinib work synergistically to inhibit key proteins in the MAPK signaling pathway,

which is hyperactive in BRAF-mutant melanomas [5].

¢ Encorafenib: A highly selective ATP-competitive inhibitor of the BRAF V600E kinase and other BRAF
kinases in the CRAF and ARAF complexes. Its long dissociation half-life allows for sustained target

inhibition [2].

¢ Binimetinib: An allosteric, ATP-uncompetitive inhibitor of MEK1/2, which acts downstream of BRAF
in the MAPK pathway. Its short half-life may help resolve toxicity quickly after dose interruption [2].

This combination blocks the proliferation and survival of melanoma cells harboring BRAF V600 mutations.

The following diagram illustrates the targeted inhibition of this pathway.
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MAPK Pathway Inhibition by BRAF/MEK Inhibitors
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Key Experimental Protocols from Clinical Trials

The primary data for encorafenib plus binimetinib comes from the COLUMBUS trial (NCT01909453), a

two-part, multicenter, randomized, open-label, active-controlled, phase III study [1] [2].

e Study Design (Part 1): Patients were randomized 1:1:1 to receive:

o Arm A: Encorafenib (450 mg once daily) + Binimetinib (45 mg twice daily)
o Arm B: Vemurafenib (960 mg twice daily)
o Arm C: Encorafenib (300 mg once daily)

e Patient Population: Adults with locally advanced unresectable or metastatic BRAF V600E/K-
mutant melanoma, who were either treatment-naive or had progressed after first-line immunotherapy.

Prior BRAF or MEK inhibitor therapy was not allowed [1] [6].
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o Stratification Factors: Randomization was stratified by American Joint Committee on Cancer
(AJCC) stage, Eastern Cooperative Oncology Group (ECOG) performance status (0 vs. 1), and (after a

protocol amendment) prior use of first-line immunotherapy [2].

e Primary and Key Secondary Endpoints: The primary endpoint was PFS assessed by a blinded
independent central review (BICR). A key secondary endpoint was OS. Other endpoints included

ORR, duration of response, safety, and quality of life [2].

 Statistical Analysis: Efficacy was assessed in the intent-to-treat (ITT) population. Time-to-event
endpoints like PFS and OS were estimated using the Kaplan-Meier method and compared using Cox

proportional hazards models to calculate hazard ratios (HRs) and confidence intervals (CIs) [2].

Interpretation of Key Findings

e Superiority Over Vemurafenib: The combination of encorafenib and binimetinib demonstrated
statistically significant and clinically meaningful improvements in ORR, PFS, and OS compared
to vemurafenib monotherapy, establishing it as a standard of care [1] [2].

¢ Long-Term Benefits: The 7-year analysis showed that the PFS and OS curves began to plateau
after approximately 4 years, suggesting a subset of patients derives long-term benefit, similar to
survival plateaus observed with immune checkpoint inhibitors [1].

¢ Real-World Validation: Effectiveness and a manageable safety profile have been confirmed in real-
world studies like BECARE, which included patients with poorer prognoses (e.g., brain metastases,
prior immunotherapy) often excluded from clinical trials [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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